1-(2-fluorobenzyl)-6-oxo-N-[2-(3-pyridinyloxy)ethyl]-3-piperidinecarboxamide

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-6-oxo-N-(2-pyridin-3-yloxyethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C20H22FN3O3/c21-18-6-2-1-4-15(18)13-24-14-16(7-8-19(24)25)20(26)23-10-11-27-17-5-3-9-22-12-17/h1-6,9,12,16H,7-8,10-11,13-14H2,(H,23,26)
• InChI Key: MISILDQOZVDOKR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(CC1C(=O)NCCOC2=CN=CC=C2)CC3=CC=CC=C3F
• Molecular Formula: C20H22FN3O3
• Molecular Weight: 371.4 g/mol

Description

1-(2-fluorobenzyl)-6-oxo-N-[2-(3-pyridinyloxy)ethyl]-3-piperidinecarboxamide is a chemical compound that has shown potential as a therapeutic agent in scientific research. It is a piperidinecarboxamide derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-6-oxo-N-[2-(3-pyridinyloxy)ethyl]-3-piperidinecarboxamide is not fully understood. However, it is believed to act as an inhibitor of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. It may also act as an antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the development of pain and neurological disorders.
Biochemical and Physiological Effects:
1-(2-fluorobenzyl)-6-oxo-N-[2-(3-pyridinyloxy)ethyl]-3-piperidinecarboxamide has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes in animal models of inflammation. It has also been shown to reduce pain sensitivity in animal models of pain. In addition, it has been shown to improve cognitive function and reduce neurodegeneration in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorobenzyl)-6-oxo-N-[2-(3-pyridinyloxy)ethyl]-3-piperidinecarboxamide in lab experiments is its potential as a therapeutic agent for various diseases. Another advantage is its ability to reduce inflammation and pain in animal models. However, a limitation of using this compound is its limited availability and high cost.

Future Directions

There are several future directions for research on 1-(2-fluorobenzyl)-6-oxo-N-[2-(3-pyridinyloxy)ethyl]-3-piperidinecarboxamide. One direction is to further investigate its mechanism of action and potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential as a treatment for other inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, research could be conducted to develop more efficient and cost-effective synthesis methods for this compound.
In conclusion, 1-(2-fluorobenzyl)-6-oxo-N-[2-(3-pyridinyloxy)ethyl]-3-piperidinecarboxamide is a chemical compound that has shown potential as a therapeutic agent in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-6-oxo-N-[2-(3-pyridinyloxy)ethyl]-3-piperidinecarboxamide involves the reaction of 2-fluorobenzylamine with 3-pyridinyloxyacetic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to obtain the intermediate product. This intermediate product is then reacted with piperidine-3-carboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to obtain the final product.

Scientific Research Applications

1-(2-fluorobenzyl)-6-oxo-N-[2-(3-pyridinyloxy)ethyl]-3-piperidinecarboxamide has been studied for its potential as a therapeutic agent in scientific research. It has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been studied for its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.